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Compound of Interest

Compound Name:
3-Fluoro-4-methylphenylboronic

acid

Cat. No.: B062159 Get Quote

Essential Safety and Handling Guide for 3-
Fluoro-4-methylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Fluoro-4-methylphenylboronic acid (CAS RN: 168267-99-0). Adherence to these procedures

is critical for ensuring personal safety and maintaining a secure laboratory environment. The

information herein is compiled from safety data sheets and general best practices for handling

boronic acid derivatives.

Immediate Safety and Hazard Information
3-Fluoro-4-methylphenylboronic acid is a compound that requires careful handling due to its

potential health hazards. Based on available safety data, it can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Therefore, implementing stringent safety

measures is non-negotiable.

Key Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

A comprehensive understanding of the chemical and physical properties is the first step toward

safe handling.

Property Value Source

Molecular Formula C₇H₈BFO₂ [2][3]

Molecular Weight 153.95 g/mol [2][3][4]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 232-237 °C [2][4]

Storage Temperature Room Temperature [5]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural, step-by-step guidance for the safe handling of 3-Fluoro-4-
methylphenylboronic acid.

Engineering Controls and Preparation
Ventilation: Always handle this compound in a certified chemical fume hood to minimize

inhalation exposure.[6]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in close proximity to the workstation.[1][7]

Work Area: Maintain a clean and uncluttered workspace to prevent spills and contamination.

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[4]

Prevents skin contact and

potential irritation. Gloves

should be inspected before

use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[4]

Minimizes the risk of

respiratory tract irritation.

Handling the Chemical
Avoid Dust Generation: When transferring the solid, use appropriate tools like a spatula to

minimize dust creation.

Container Management: Keep the container of 3-Fluoro-4-methylphenylboronic acid
tightly closed when not in use.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn. Do not eat, drink, or smoke in the laboratory.

Post-Handling
Decontamination: Clean the work area thoroughly to remove any residual chemical.

PPE Removal: Remove PPE in the designated area, avoiding cross-contamination.
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Disposal Plan
All waste generated from the use of 3-Fluoro-4-methylphenylboronic acid, including

contaminated PPE and empty containers, must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container

for hazardous waste. Do not mix with other waste streams.

Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and

local regulations. Do not pour waste down the drain.

Empty Containers: Handle uncleaned containers as you would the product itself.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 3-Fluoro-4-
methylphenylboronic acid in a laboratory setting.
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Caption: Workflow for handling 3-Fluoro-4-methylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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